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Compound of Interest

Compound Name: NLS-StAx-h

Cat. No.: B13397197 Get Quote

This document provides critical operational procedures for the safe handling and disposal of

NLS-StAx-h, a selective, cell-permeable stapled peptide inhibitor of Wnt signaling. Adherence

to these guidelines is essential for ensuring laboratory safety and environmental protection.

Disposal Procedures
The primary disposal method for NLS-StAx-h and its containers is through an approved waste

disposal plant.[1] This ensures that the compound, which is very toxic to aquatic life with long-

lasting effects, is managed in an environmentally responsible manner.[1]

Step-by-Step Disposal Protocol:

Segregation: Isolate waste containing NLS-StAx-h from other laboratory waste streams to

prevent cross-contamination.

Labeling: Clearly label the waste container with the chemical name ("NLS-StAx-h") and

appropriate hazard symbols.

Containment: Ensure the waste container is securely sealed and leak-proof.

Professional Disposal: Arrange for collection by a licensed hazardous waste disposal

company. Do not dispose of NLS-StAx-h down the drain or in general laboratory trash.

Spillage: In the event of a spill, collect the spillage for disposal in a designated and approved

waste container.[1]
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Safety and Handling
Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: Wear a lab coat and ensure skin is not exposed.

Handling Precautions:

Avoid inhalation of dust or aerosols.[1]

Prevent contact with eyes and skin.[1]

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in areas where NLS-StAx-h is handled or stored.[1]

Use only in well-ventilated areas, preferably within a chemical fume hood.[1]

Quantitative Data and Specifications
Parameter Value Source

Molecular Weight 3445.26 g/mol [1]

Formula C₁₆₁H₂₇₅N₅₅O₂₉ [1]

IC₅₀ (Wnt Signaling) 1.4 µM [2][3][4]

Storage (Powder) -20°C [1]

Storage (in Solvent) -80°C [1]

Solubility Soluble to 1 mg/ml in water

Mechanism of Action: Wnt Signaling Inhibition
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NLS-StAx-h functions as a competitive inhibitor of the β-catenin-TCF/LEF protein-protein

interaction.[2][5] In the canonical Wnt signaling pathway, the accumulation of β-catenin in the

cytoplasm leads to its translocation to the nucleus. Within the nucleus, β-catenin binds to the T-

cell factor/lymphoid enhancer-binding factor (TCF/LEF) family of transcription factors, activating

the transcription of Wnt target genes, which are often implicated in cell proliferation and

migration.[2][5] NLS-StAx-h prevents this interaction, thereby inhibiting the downstream gene

expression that contributes to oncogenic activity in certain cancers, such as colorectal cancer.

[2][3]
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NLS-StAx-h Inhibition

NLS-StAx-h inhibits Wnt signaling by blocking β-catenin.
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NLS-StAx-h inhibits Wnt signaling by blocking β-catenin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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